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Compound of Interest

Compound Name: 7-Hydroxy Granisetron-d3

Cat. No.: B10821371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Hydroxy Granisetron-d3, a critical
tool for researchers in analytical chemistry and drug metabolism. This deuterated analog of the
primary active metabolite of Granisetron serves as an indispensable internal standard for mass
spectrometry-based quantification.

Introduction

7-Hydroxy Granisetron is the principal active metabolite of Granisetron, a potent 5-HT3
receptor antagonist used to prevent nausea and vomiting associated with chemotherapy and
radiotherapy. The use of a stable isotope-labeled internal standard, such as 7-Hydroxy
Granisetron-d3, is essential for accurate and precise quantification of 7-Hydroxy Granisetron
in biological matrices. The deuterium labeling introduces a mass shift that allows for clear
differentiation between the analyte and the internal standard in mass spectrometric analysis,
without significantly altering the chemical and physical properties. This guide details the
availability of 7-Hydroxy Granisetron-d3, its key properties, and typical experimental
applications.

Supplier and Availability

7-Hydroxy Granisetron-d3, often supplied as the hydrochloride salt, is available from several
specialized chemical suppliers. The product is intended for research use only.
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Molecular
. Product CAS Molecular .
Supplier Weight ( Notes
Name Number Formula
g/mol )
Deuterium-
7-Hydroxy labeled
i Ci18H21D3N4O
Veeprho Granisetron- N/A 331.44 analog of
2
D3 Granisetron.
[1]
7-Hydroxy Biochemical
Santa Cruz
Granisetron- 2124272-03- C18H21D3N4O for
Biotechnolog 367.89 )
d3 1 2-HCI proteomics
Y Hydrochloride research.[2]
Labeled
7-Hydroxy Granisetron
BOC _ 2124272-03- - N _
) Granisetron- Not Specified  Not Specified  metabolite
Sciences 1 ] )
d3 HCI with purity
>95%.[3]
7-Hydroxy Provides
Granisetron- 2124272-03- CisH22DsCIN physical and
ChemSrc 367.885 )
d3 1 402 chemical
Hydrochloride properties.[4]
Deuterium
7-Hydroxy labeled 7-
MedChemEx _ 2124272-02- C18H21D3N4O
Granisetron- 331.43 Hydroxy
press 0 2 )
d3 Granisetron.
[5]
7-Hydroxy For in-vitro
BenchChem Granisetron- Not Specified  CisH24N4O 312.4 studies only.
d3 [6]
Offers a
) 7-Hydroxy )
Daicel ) 133841-15-3 C1sH21D3N4O detailed
Granisetron- 331.43 -~
Pharma D3 (Unlabelled) 2 Certificate of
Analysis.[7]
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Toronto 7-Hydroxy Available in
Research Granisetron- 2124272-03- N N various
] Not Specified  Not Specified -

Chemicals d3 1 quantities.[8]

(TRC) Hydrochloride [9]
7-Hydroxy High-quality

LGC Granisetron- 2124272-03- N » reference

Not Specified  Not Specified

Standards d3 1 standards.

Hydrochloride [10]

Physicochemical Properties

A summary of the key physicochemical properties of 7-Hydroxy Granisetron-d3 is provided

below.

Property

Value

Source

Chemical Name

7-Hydroxy-1-(methyl-d3)-N-[(3-
endo)-9-methyl-9-
azabicyclo[3.3.1]non-3-yl]-1H-
indazole-3-carboxamide

hydrochloride

LGC Standards

Purity

>95%

BOC Sciences|[3]

Isotopic Enrichment

>99% deuterated forms (d1-
d3) (for related Granisetron-d3)

Cayman Chemical[11]

Melting Point >190° C (dec.) ChemSrc[4]
Appearance Solid Cayman Chemical[11]
Solubility Soluble in Methanol Cayman Chemical[11]

Chemical Structure

The chemical structure of 7-Hydroxy Granisetron-d3 is presented below. The deuterium

atoms are typically located on the N-methyl group of the indazole ring.
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Caption: Chemical structure of 7-Hydroxy Granisetron-d3.

Experimental Protocols

7-Hydroxy Granisetron-d3 is primarily used as an internal standard in quantitative
bioanalytical methods, most commonly with liquid chromatography-tandem mass spectrometry
(LC-MS/MS). The following is a generalized protocol based on published literature for the
quantification of 7-Hydroxy Granisetron in biological samples.

Sample Preparation

Biological samples (e.g., plasma, urine) are prepared to extract the analyte and internal
standard while removing interfering substances.

e Protein Precipitation: A common method involves adding a water-miscible organic solvent
(e.g., acetonitrile, methanol) to the sample to precipitate proteins.

e Liquid-Liquid Extraction (LLE): This technique separates compounds based on their relative
solubilities in two different immiscible liquids.

» Solid-Phase Extraction (SPE): This method uses a solid-phase packing material to
selectively adsorb the analyte and internal standard, which are then eluted with a suitable
solvent.

LC-MS/MS Analysis

The prepared samples are injected into an LC-MS/MS system for separation and detection.

 Liquid Chromatography (LC): A reversed-phase C18 column is typically used to separate 7-
Hydroxy Granisetron and its d3-labeled internal standard from other sample components.
The mobile phase often consists of a mixture of an aqueous buffer (e.g., ammonium formate
or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

o Tandem Mass Spectrometry (MS/MS): The eluent from the LC column is introduced into the
mass spectrometer, typically using an electrospray ionization (ESI) source in positive ion
mode. The instrument is operated in Multiple Reaction Monitoring (MRM) mode to selectively
detect the precursor-to-product ion transitions for both the analyte and the internal standard.
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Compound Precursor lon (m/z) Product lon (m/z)
7-Hydroxy Granisetron Varies by instrument Varies by instrument
7-Hydroxy Granisetron-d3 Varies by instrument Varies by instrument

Note: Specific m/z values need to be optimized for the instrument used.

Data Analysis and Quantification

The concentration of 7-Hydroxy Granisetron in the sample is determined by calculating the
peak area ratio of the analyte to the internal standard and comparing this to a calibration curve
prepared with known concentrations of the analyte and a fixed concentration of the internal

standard.

Experimental Workflow

The following diagram illustrates a typical workflow for the use of 7-Hydroxy Granisetron-d3

as an internal standard in a pharmacokinetic study.
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Caption: General workflow for bioanalytical quantification.

Conclusion

7-Hydroxy Granisetron-d3 is a vital tool for researchers engaged in the development and
analysis of Granisetron. Its use as an internal standard ensures the reliability and accuracy of
guantitative data in complex biological matrices. The information provided in this guide serves
as a comprehensive resource for sourcing and applying this essential research chemical. For
specific applications, it is recommended to consult the detailed product information and
Certificate of Analysis provided by the supplier and to refer to relevant scientific literature for
validated analytical methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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